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Compound of Interest

Compound Name: Megastigmatrienone

Cat. No.: B1235071 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Megastigmatrienone, also known as tabanone, is a C13-norisoprenoid derived from the

degradation of carotenoids. It is a key aroma compound found in a variety of natural products,

most notably in tobacco, where it imparts a characteristic sweet, tea-like, and slightly spicy

aroma. Its presence is also significant in the flavor and aroma profiles of certain essential oils,

wines, and spirits, contributing to what is often described as a "tobacco-like" note. This

technical guide provides an in-depth overview of megastigmatrienone in essential oil

compositions, including quantitative data, detailed experimental protocols for its analysis, and

an exploration of its biosynthetic origin.

Quantitative Data of Megastigmatrienone in Natural
Products
The concentration of megastigmatrienone can vary significantly depending on the plant

source, processing methods, and aging conditions. While comprehensive data across a wide

range of essential oils is still an area of active research, existing studies provide valuable

quantitative insights into its presence in select products.
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Product Plant Source Concentration Method of Analysis

Fermented Tobacco Nicotiana tabacum 8.345 mg/kg[1] Not specified

Tobacco Absolute Nicotiana tabacum

Norsolanadione

isomer (related

compound) present at

0.37%

GC-MS[2]

Cognac, Armagnac,

Rum
Oak barrel aged

Five isomers

quantified
SPME-GC-MS[1]

Osmanthus fragrans Osmanthus fragrans

Present, but

quantitative data in

essential oil not

specified

Not specified

Saffron Crocus sativus

Present, but

quantitative data in

essential oil not

specified

Not specified

Experimental Protocols
The analysis of megastigmatrienone, a volatile to semi-volatile compound, is most effectively

achieved through headspace solid-phase microextraction (HS-SPME) coupled with gas

chromatography-mass spectrometry (GC-MS). This method offers high sensitivity and does not

require the use of solvents.

Detailed Methodology for HS-SPME-GC-MS Analysis of
Megastigmatrienone
1. Sample Preparation:

For essential oil samples, dilute a known quantity (e.g., 10 µL) in a suitable solvent (e.g., 1

mL of methanol or ethanol) to an appropriate concentration.

For solid samples (e.g., dried plant material), accurately weigh a specific amount (e.g., 0.1-

0.5 g) of the finely ground material into a headspace vial.
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Add a saturated solution of sodium chloride (NaCl) to the vial to increase the ionic strength of

the aqueous phase and enhance the volatility of the analytes.

2. HS-SPME Procedure:

SPME Fiber: A Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber is

commonly used for the extraction of a broad range of volatile and semi-volatile compounds,

including megastigmatrienone.

Equilibration: Place the sealed vial in a heating block or water bath and allow the sample to

equilibrate at a specific temperature (e.g., 60°C) for a set time (e.g., 15 minutes) with gentle

agitation.

Extraction: Expose the SPME fiber to the headspace of the vial for a defined period (e.g., 30-

60 minutes) at the same temperature to allow for the adsorption of volatile compounds.

3. GC-MS Analysis:

Desorption: After extraction, immediately introduce the SPME fiber into the heated injection

port of the gas chromatograph for thermal desorption of the analytes (e.g., at 250°C for 5

minutes).

Gas Chromatograph (GC) Parameters:

Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms; 30 m x

0.25 mm i.d., 0.25 µm film thickness) is suitable for separating megastigmatrienone
isomers.

Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

Oven Temperature Program: An initial temperature of 40-60°C held for a few minutes,

followed by a ramp up to 240-280°C at a rate of 3-10°C/min, and a final hold period.

Mass Spectrometer (MS) Parameters:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: Scan from m/z 40 to 400.
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Ion Source Temperature: 230°C.

Transfer Line Temperature: 280°C.

4. Quantification:

Quantification is typically performed using an external or internal standard method. A

calibration curve is generated using certified reference standards of megastigmatrienone
isomers.

Mandatory Visualizations
Biosynthesis of Megastigmatrienone
Megastigmatrienone is formed through the degradation of carotenoids, specifically from the

precursor 3-oxo-α-ionol and its glucoside. This transformation often occurs during the aging

and curing processes of plant materials.
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3-Oxo-α-ionol Glucoside 3-Oxo-α-ionolHydrolysis MegastigmatrienoneDehydration & Rearrangement

Essential Oil Sample
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Transfer to Headspace Vial
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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